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Compound of Interest

Compound Name: Prosulfocarb sulfoxide

Cat. No.: B12437159 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of Prosulfocarb sulfoxide, including detailed

operational and disposal plans.

Chemical Identifier:

IUPAC Name: S-benzyl N,N-dipropylsulfinimidoylcarbamate

CAS Number: 51954-81-5[1][2]

Molecular Formula: C14H21NO2S[1][2]

Hazard Identification and Classification
Prosulfocarb sulfoxide is classified as a hazardous substance. The primary hazards are

detailed in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[3][5]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Signal Word: Danger[4][5]

Hazard Pictograms:

GHS07 (Exclamation Mark)[4]

GHS08 (Health Hazard)[5]

GHS09 (Environment)[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Prosulfocarb
sulfoxide to minimize exposure and ensure personal safety.[6]
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant, unlined,

elbow-length gloves (e.g.,

nitrile, butyl, neoprene).[7]

Never use leather or cotton

gloves.[7]

Body Protection Protective Clothing

A clean, dry protective suit or

coveralls that covers the entire

body from wrists to ankles.[7]

A chemical-resistant apron

should be worn when mixing or

pouring.

Eye and Face Protection Goggles or Face Shield

Snug-fitting, non-fogging

goggles or a full-face shield

must be worn.[7] For high-

exposure situations, a face

shield worn over goggles is

recommended.[7]

Respiratory Protection Respirator

Required when vapors or

aerosols are generated.[8] Use

a NIOSH/MSHA-approved

respirator with appropriate

cartridges for organic vapors.

[9]

Foot Protection Boots

Waterproof boots. Leather or

canvas shoes should not be

worn.[10]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural, step-by-step guidance for the safe handling of

Prosulfocarb sulfoxide from preparation to disposal.

1. Preparation and Precautionary Measures:
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Ensure the work area is well-ventilated.[11]

Provide eyewash fountains and safety showers in close proximity to the handling area.[5]

Inspect all PPE for integrity before use.[12]

Do not eat, drink, or smoke in the handling area.[5][11]

2. Handling and Experimental Work:

Wear all required PPE as specified in the table above.[11]

Avoid contact with skin and eyes.[11]

Avoid the formation of dust and aerosols.[11]

Handle in a well-ventilated place, such as a chemical fume hood.[11]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[11]

3. Storage:

Store in a cool, dry, and well-ventilated area.[5][11][13]

Keep containers tightly closed when not in use.[1][11][13]

Store away from incompatible materials, foodstuffs, and animal feed.[11][13]

Prosulfocarb sulfoxide is stable for at least 2 years when stored at +4°C.[2]

4. Spill Response:

Small Spills:

Do not touch or walk through spilled material.[14]

Absorb with a non-combustible material like sand or Chemizorb®.[1][14]

Place the absorbed material into a clean, dry, and labeled container for disposal.[14]
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Large Spills:

Dike the spill far ahead of the liquid for later disposal.[14]

Prevent the spill from entering waterways, sewers, or confined areas.[14]

Cover the spill with a plastic sheet or tarp to minimize spreading.[14]

Clean the affected area thoroughly.[1]

5. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

In Case of Skin Contact: Immediately wash with plenty of soap and water.[13] Remove

contaminated clothing and wash it before reuse.[5][11]

In Case of Eye Contact: Rinse cautiously with plenty of water for several minutes.[15]

Remove contact lenses if present and easy to do. Continue rinsing.

If Swallowed: Rinse mouth. Do NOT induce vomiting.[5] Immediately call a poison center or

doctor.[5]

Disposal Plan
All waste materials must be disposed of in accordance with national and local regulations.[8]

Chemical Waste:

Dispose of contents and container to an approved waste disposal plant.[1][8]

Do not mix with other waste.[8]

Leave chemicals in their original containers for disposal.[8]

Contaminated Materials:

Handle uncleaned containers as you would the product itself.[8]
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Dispose of contaminated PPE and spill cleanup materials as hazardous waste.

Environmental Precautions:

Avoid release to the environment.[1][11]

Prevent the product from entering drains, surface water, or ground water systems.[1][8]

Diagrams

Safe Handling Workflow for Prosulfocarb Sulfoxide
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A workflow for the safe handling of Prosulfocarb sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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